Cas no 2248406-67-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-1,2,3-triazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-1,2,3-triazole-5-carboxylate
• CAS No: 2248406-67-7
• MF: C₁₇H₉ClN₄O₄
• MW: 368.730762243271
• CID: 6012669
• PubChem ID: 165859251
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-1,2,3-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6519489
• 2248406-67-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-1,2,3-triazole-5-carboxylate

• Inchi： 1S/C17H9ClN4O4/c18-12-7-3-4-8-13(12)21-14(9-19-20-21)17(25)26-22-15(23)10-5-1-2-6-11(10)16(22)24/h1-9H
• InChI Key： CGCHKNQLNSMORX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(=CN=N1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 368.0312325g/mol
• Monoisotopic Mass: 368.0312325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-1,2,3-triazole-5-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-1,2,3-triazole-5-carboxylate (CAS No. 2248406-67-7): An Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-1,2,3-triazole-5-carboxylate (CAS No. 2248406-67-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and features a unique triazole moiety, which contributes to its diverse biological activities.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-1,2,3-triazole-5-carboxylate is characterized by a central isoindole core with a 1,3-dioxo substitution and a triazole ring linked to a 2-chlorophenyl group. The presence of these functional groups imparts the molecule with a high degree of structural rigidity and stability, which are crucial for its biological activity and pharmacological properties.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-1,2,3-triazole-5-carboxylate in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases.

In the context of cancer research, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-1,2,3-triazole-5-carboxylate has demonstrated promising antiproliferative effects on various cancer cell lines. Studies have reported that it can induce apoptosis and cell cycle arrest in cancer cells by modulating key signaling pathways such as PI3K/Akt and MAPK. These findings suggest that this compound could be a valuable lead for the development of novel anticancer agents.

Beyond its anticancer properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-1,2,3-triazole-5-carboxylate has also shown potential in the treatment of inflammatory disorders. In vitro and in vivo studies have demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This anti-inflammatory activity makes it a promising candidate for the development of new therapies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-1H-1,2,3-triazole-5-carboxylate typically involves multistep reactions that include the formation of the isoindole core and subsequent functionalization with the triazole moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies have indicated that 1,3-dioxo-2,3-dihydro-1H_isoindol_2_yl 1_(2_chlorophenyl)_1H_1_2_3_triazole_5_carboxylate exhibits favorable properties such as good solubility and stability. These characteristics are essential for ensuring effective drug delivery and bioavailability. However, further investigations are needed to fully understand its metabolic profile and potential side effects.

The safety profile of 1_3_dioxo_2_3_dihydro_1H_isoindol_2_yl 1_(2_chlorophenyl)_1H_1_2_3_triazole_5_carboxylate is another critical aspect that requires thorough evaluation. Preclinical toxicity studies have shown that it is generally well-tolerated at therapeutic doses. However, long-term safety studies are necessary to ensure its suitability for clinical use.

In conclusion, 1_3_dioxo_2_3_dihydro_1H_isoindol_2_yl 1_(2_chlorophenyl)_1H_1_2_3_triazole_5_carboxylate (CAS No. 248406677) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its full potential, this compound may pave the way for new treatments in various medical fields.